Cas no 2680688-15-5 (tert-butyl N-(6-bromo-4-methyl-1,3-benzothiazol-2-yl)carbamate)

• Product Name: tert-butyl N-(6-bromo-4-methyl-1,3-benzothiazol-2-yl)carbamate
• CAS No: 2680688-15-5
• MF: C₁₃H₁₅BrN₂O₂S
• MW: 343.239401102066
• CID: 5620715
• PubChem ID: 165925517
• Update Time: 2025-06-25

tert-butyl N-(6-bromo-4-methyl-1,3-benzothiazol-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28297473
• 2680688-15-5
• tert-butyl N-(6-bromo-4-methyl-1,3-benzothiazol-2-yl)carbamate

• Inchi： 1S/C13H15BrN2O2S/c1-7-5-8(14)6-9-10(7)15-11(19-9)16-12(17)18-13(2,3)4/h5-6H,1-4H3,(H,15,16,17)
• InChI Key： GKTQVCPSPWDUFN-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C2=C(C=1)SC(=N2)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 342.00376g/mol
• Monoisotopic Mass: 342.00376g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 79.5Ų

Additional information on tert-butyl N-(6-bromo-4-methyl-1,3-benzothiazol-2-yl)carbamate

tert-butyl N-(6-bromo-4-methyl-1,3-benzothiazol-2-yl)carbamate: A Comprehensive Overview

The compound tert-butyl N-(6-bromo-4-methyl-1,3-benzothiazol-2-yl)carbamate, identified by the CAS number 2680688-15-5, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the class of benzothiazoles, which are well-known for their versatile properties and wide-ranging applications in pharmaceuticals, agrochemicals, and advanced materials. The structure of this compound is characterized by a benzothiazole ring system substituted with a bromine atom at position 6, a methyl group at position 4, and a tert-butyl carbamate group at position 2. These substituents contribute to its unique chemical reactivity and physical properties.

Recent studies have highlighted the potential of tert-butyl N-(6-bromo-4-methyl-1,3-benzothiazol-2-yl)carbamate in the development of novel drug delivery systems and advanced polymer materials. The bromine substitution at position 6 introduces electronic effects that enhance the compound's ability to participate in various chemical reactions, such as nucleophilic aromatic substitution and cross-coupling reactions. This makes it an attractive candidate for the synthesis of bioactive molecules and functional polymers.

In terms of synthesis, the compound can be prepared through a multi-step process involving the bromination of a benzothiazole derivative followed by alkylation and subsequent carbamate formation. The synthesis pathway has been optimized in recent research to improve yield and purity, making it more accessible for large-scale production. The use of microwave-assisted synthesis has also been explored to accelerate the reaction process and reduce energy consumption.

The physical properties of tert-butyl N-(6-bromo-4-methyl-1,3-benzothiazol-2-yl)carbamate are critical for its application in various industries. Its solubility in organic solvents, such as dichloromethane and dimethylformamide, facilitates its use in solution-based reactions. Additionally, its thermal stability up to 200°C makes it suitable for high-temperature applications in polymer chemistry and materials science.

Recent research has focused on the application of this compound as a building block for constructing advanced materials with tailored properties. For instance, it has been used as a precursor for synthesizing stimuli-responsive polymers that exhibit reversible changes in their physical properties under external stimuli such as temperature or pH changes. These polymers have potential applications in drug delivery systems, sensors, and adaptive materials.

In the field of pharmaceuticals, tert-butyl N-(6-bromo-4-methyl-1,3-benzothiazol-2-yl)carbamate has shown promise as an intermediate in the synthesis of bioactive compounds targeting various disease states. Its ability to undergo nucleophilic aromatic substitution reactions allows for the incorporation of diverse functional groups that can modulate biological activity.

The environmental impact of this compound has also been a topic of recent research. Studies have shown that it exhibits low toxicity towards aquatic organisms under standard test conditions, making it a safer alternative to other compounds with similar functionalities. However, further studies are required to fully understand its long-term environmental fate and potential risks.

In conclusion, tert-butyl N-(6-bromo-4-methyl-1,3-benzothiazol-2-yl)carbamate is a versatile compound with significant potential in various fields due to its unique chemical structure and properties. Ongoing research continues to uncover new applications and optimize its synthesis and use, ensuring its relevance in both academic and industrial settings.